1-(3,4-dimethoxybutyl)piperazine dihydrochloride
Overview
Description
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(3,4-dimethoxybutyl)piperazine dihydrochloride involves the reaction of 3,4-dimethoxybutylamine with piperazine in the presence of hydrochloric acid to form the desired product.", "Starting Materials": [ "3,4-dimethoxybutylamine", "piperazine", "hydrochloric acid" ], "Reaction": [ "Add 3,4-dimethoxybutylamine to a reaction flask", "Add piperazine to the reaction flask", "Add hydrochloric acid to the reaction flask", "Heat the reaction mixture to reflux for several hours", "Cool the reaction mixture and filter the resulting solid", "Wash the solid with cold water and dry under vacuum", "Recrystallize the solid from a suitable solvent to obtain the final product" ] } | |
CAS RN |
29218-26-0 |
Molecular Formula |
C10H24Cl2N2O2 |
Molecular Weight |
275.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
